Cas no 2429-82-5 (Direct Fast Brown M)

• Product Name: Direct Fast Brown M
• CAS No: 2429-82-5
• MF: C₂₉H₁₉N₅Na₂O₇S
• MW: 627.535006761551
• MDL: MFCD00059539
• CID: 84315
• PubChem ID: 87567968
• Update Time: 2025-06-07

Direct Fast Brown M Chemical and Physical Properties

Names and Identifiers

• Directfastbrown
• 5-[[4'-[(7-amino-1-hydroxy-3-sulfo-2-naphthyl)azo][1,1'-biphenyl]-4-yl]azo]-2-hydroxybenzoic acid, disodium salt
• benzoic acid,5-((4'-((7-amiono-1-hydroxy-3-sulfo-2-naphthyl)azo)(1,1'-biphenyl)-4-yl)azo)-2-hydroxy-,disodium salt
• diamine brown
• diazine brown
• diphenyl brown
• direct brown 2
• DIRECT FAST BROWN M
• brown m
• chloramine brown m
• chrome leather brown m
• C.I. 22311
• C.I. direct brown 2, disodium salt
• phenamine brown mb
• union brown m
• azinebrownm
• benzobrownm
• benzobrownmc
• diazobrownmc
• diazolbrownm
• Direct Brown M
• mahoganyembl
• unionbrowndr
• C.I. Direct brown 2
• airedale brown md
• aizen direct brown mh
• amanil brown mr
• atlantic brown m
• atul direct brown mr
• atul direct brown my
• azocard brown m
• azine brown m
• Fixanol Brown M
• Diamine Brown M
• Japanol Brown M
• Direct brown KX
• Azocord Brown M
• Fenamin Brown M
• Diazine Brown M
• Azomine Brown M
• Mahogany EMBL
• Direct Brown RC
• Direct Brown MR
• Direct Brown MB
• Diazol Brown M
• Benzo Brown M
• Union Brown DR
• Vondacel Brown M
• Neklamin Brown M
• Diazo Brown MC
• Columbia Brown M
• Benzo Brown MC
• Benzanol Brown M
• Diphenyl Brown V
• Benzanil Brown M
• Orb
• Chlorazol Brown MP
• Sodium 5-((4'-((7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)-[1,1'-biphenyl]-4-yl)diazenyl)-2-hydroxybenzoate
• Bencidal Fast Brown M
• DIRECT BROWN 2 [HSDB]
• Disodium 5-((4'-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)(1,1'-biphenyl)-4-yl)azo)salicylate
• sodium 5-((E)-(4'-((E)-(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)-[1,1'-biphenyl]-4-yl)diazenyl)-2-hydroxybenzoate
• Belamine Fast Brown M
• Cutamin Brown CM
• sodium 5-((E)-(4'-((E)-(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)biphenyl-4-yl)diazenyl)-2-hydroxybenzoate
• Brazilamina Fast Brown 3RA
• NS00048236
• Direct Brown RMR
• DISODIUM 5-((4'-((7-AMINO-1-HYDROXY-3-SULPHONATO-2- NAPHTHYL)AZO)(1,1'-BIPHENYL)-4-YL)AZO)SALICYLATE
• Beneidal Fast Brown M
• C.I. 22 311
• Chloramine Brown 2ME
• DTXSID6025199
• Chloramine Brown MR
• Diamine Brown MRC
• Direct Fast Brown VR
• Diphenyl Brown BVV
• D1470
• Direct Fast Brown MM
• Crestine Brown RC
• Chlorazol Brown M
• CI Direct Brown 2, disodium salt
• Direct Brown KKh
• Cresotine Brown RC
• Naphtamine Brown DC
• disodium;5-[[4-[4-[(7-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate
• CI 22311
• Diaphtamine Brown M
• Diphenyl Fast Brown M
• 5-((4'-((7-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHYL) AZO)-4- BIPHENYL)AZO)-SALICYLIC ACID
• AKOS000282980
• Direct Brown 3RB
• Nyanza Fast Brown M
• Orbamin Brown MS
• Calcomine Brown MCW
• Mitsui Direct Brown M
• CI Direct Brown 2
• Sugai Direct Brown M
• Benzoic acid, 5-(2-(4'-(2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl)(1,1'-biphenyl)-4-yl)diazenyl)-2-hydroxy-, sodium salt (1:2)
• UNII-35C7Y2E3X5
• Diamine Brown MR
• Pontamine Brown RMR
• EINECS 219-391-6
• Cutamine Brown CM
• Diamine Brown MBA-CF
• 35C7Y2E3X5
• Tertrodirect Brown MJ
• Direct Fast Brown V
• Napthamine Brown DC
• Diacotton Brown M
• CCRIS 2416
• Diazine Brown MWR
• NSC-74701
• HSDB 4220
• Hispamin Fast Brown 3R2B
• Erie Fast Brown 3RB
• 2429-82-5
• Diphenyl Brown 3RB
• Diphenyl Fast Brown MD
• NSC 74701
• Paramine Fast Brown M
• 5-((4'-((7-Amino-1-hydroxy-3-sulfo-2-naphthyl) azo)-4-biphenyl)azo)-salicylic acid
• Enianil Fast Brown M
• AKOS024429590
• C.I. Direct Brown 2 (VAN)
• Chloramine Brown 2R
• Brasilamina Fast Brown 3RA
• Benzoic acid, 5-((4'-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)(1,1'-biphenyl)-4-yl)azo)-2-hydroxy-, disodium salt
• Erie Fast Brown 3RBD
• Tetrodirect Brown MJ
• Q27256450
• Kayaku Direct Brown M
• DIRECTFASTBROWNM
• Pheno Brown MRS
• Benzoic acid, 5-((4'-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo) (1,1'-biphenyl)-4-yl)azo)-2-hydroxy-, disodium salt
• Direct Fast Brown M

• MDL： MFCD00059539
• Inchi： 1S/C29H21N5O7S.2Na/c30-19-6-1-18-13-26(42(39,40)41)27(28(36)23(18)14-19)34-32-21-9-4-17(5-10-21)16-2-7-20(8-3-16)31-33-22-11-12-25(35)24(15-22)29(37)38;;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);;/q;2*+1/p-2/b33-31+,34-32+;;
• InChI Key： CXAVOCVLMJULES-KZIIJSKASA-L
• SMILES： S(C1C(=C(C2C=C(C=CC=2C=1)N)O)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC(=C(C(=O)[O-])C=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 627.08000
• Monoisotopic Mass: 627.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 5
• Complexity: 1070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 12
• Topological Polar Surface Area: 222

Experimental Properties

• Color/Form: Brownish powder
• Density: 1.54
• Refractive Index: 1.733
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 221.63000
• LogP: 7.26060
• Color index: 22311
• Solubility: Slightly soluble in acetone. Insoluble in other organic solvents

Direct Fast Brown M Security Information

• RTECS：DM2800435